Cas no 134974-40-6 (3-bromo-1,2,7,8-tetrachlorooxanthrene)

• Product Name: 3-bromo-1,2,7,8-tetrachlorooxanthrene
• CAS No: 134974-40-6
• MF: C₁₂H₃BrCl₄O₂
• MW: 400.867018938065
• CID: 1237201
• PubChem ID: 178225
• Update Time: 2025-04-20

3-bromo-1,2,7,8-tetrachlorooxanthrene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1,2,7,8-tetrachlorooxanthrene
• 3-bromo-1,2,7,8-tetrachloro-dibenzo-p-dioxin
• 3-bromo-1,2,7,8-tetrachlorodibenzo-p-dioxin
• Dibenzo(b,e)(1,4)dioxin, 3-bromo-1,2,7,8-tetrachloro-
• DTXSID50159178
• 134974-40-6
• MAFWCFGFNLOOFC-UHFFFAOYSA-N

• Inchi： 1S/C12H3BrCl4O2/c13-4-1-9-12(11(17)10(4)16)19-8-3-6(15)5(14)2-7(8)18-9/h1-3H
• InChI Key： MAFWCFGFNLOOFC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 399.804103
• Monoisotopic Mass: 397.807053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.889
• Boiling Point: 461.3°C at 760 mmHg
• Flash Point: 232.8°C
• Refractive Index: 1.674